Cas no 82663-50-1 (5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one)
82663-50-1 structure
Product Name:5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one
CAS No:82663-50-1
MF:C13H23NO
MW:209.327823877335
CID:861613
PubChem ID:144995
Update Time:2025-04-19
5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one
- 5,5-dimethyl-3-(pentylamino)cyclohex-2-en-1-one
- 5,5-Dimethyl-3-(pentylamino)cyclohex-2-enone
- DTXSID70231940
- 82663-50-1
-
- Inchi: 1S/C13H23NO/c1-4-5-6-7-14-11-8-12(15)10-13(2,3)9-11/h8,14H,4-7,9-10H2,1-3H3
- InChI Key: FFEMJBAQTJMHCO-UHFFFAOYSA-N
- SMILES: O=C1C=C(CC(C)(C)C1)NCCCCC
Computed Properties
- Exact Mass: 209.177964357g/mol
- Monoisotopic Mass: 209.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.1Ų
5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
82663-50-1 (5,5-dimethyl-3-(n-pentylamino)cyclohex-2-en-1-one) Related Products
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